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Compound of Interest

Compound Name:
2-Cyclopentylethanamine

hydrochloride

Cat. No.: B1416804 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Cyclopentylethanamine
Hydrochloride

This document provides a comprehensive technical guide for researchers, scientists, and drug

development professionals on the safe handling, storage, and emergency procedures for 2-
Cyclopentylethanamine hydrochloride. The protocols and recommendations herein are

synthesized from authoritative safety data sheets and established laboratory safety principles

to ensure a self-validating system of protection. The primary directive of this guide is to foster a

proactive safety culture by explaining the causality behind each procedural step, thereby

empowering laboratory personnel to work with this compound responsibly and effectively.

Section 1: Chemical Identification and Physical
Properties
2-Cyclopentylethanamine hydrochloride is the hydrochloride salt of a primary amine

containing a cyclopentyl moiety.[1] It is primarily used in research and development, often as an

intermediate in the synthesis of more complex molecules, particularly for novel therapeutic

agents.[1] Understanding its fundamental properties is the first step in a thorough risk

assessment.
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Identifier Data Source

IUPAC Name
(1S)-1-cyclopentylethan-1-

amine;hydrochloride
[2]

CAS Number 150852-73-6 ((S)-isomer) [2]

Molecular Formula C₇H₁₅N · HCl (or C₇H₁₆ClN) [1]

Molecular Weight 149.67 g/mol

Appearance White crystalline powder [1]

Known Synonyms

(S)-1-Cyclopentylethanamine

HCl, 2-Cyclopentylethylamine

hydrochloride

[2][3]

Section 2: Hazard Identification and Toxicological
Profile
The primary hazards associated with 2-Cyclopentylethanamine hydrochloride are irritation

to the skin, eyes, and respiratory system.[2] While comprehensive toxicological data for this

specific compound is not widely available, the known hazards of similar amine hydrochlorides

necessitate a cautious and well-informed approach.[2]

GHS Hazard Classification
The Globally Harmonized System (GHS) provides a standardized framework for

communicating hazard information.
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Hazard Class Category Hazard Statement GHS Pictogram

Skin Irritation 2
H315: Causes skin

irritation
alt text

Eye Irritation 2A
H319: Causes serious

eye irritation
alt text

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
alt text

(Source: AK Scientific,

Inc. Safety Data

Sheet[2])

Toxicological Narrative
The available data clearly identifies 2-Cyclopentylethanamine hydrochloride as an irritant.[2]

The primary routes of occupational exposure are inhalation of the powder, direct skin contact,

and eye contact.[2] Ingestion is a non-expected route of exposure in a standard laboratory

setting but must be considered in emergency planning.[4]

The causality for these hazards is rooted in the chemical nature of amines. As bases, they can

disrupt the pH of biological tissues, leading to irritation and potential damage. The

hydrochloride salt form mitigates some of the causticity of the free amine; however, a significant

irritation potential remains. The fine particulate nature of the solid compound means it can be

easily aerosolized during handling (e.g., weighing, transferring), leading to respiratory tract

irritation upon inhalation.[2]

Section 3: Exposure Controls and Personal
Protective Equipment (PPE)
A multi-layered approach, prioritizing engineering controls and supplemented by appropriate

PPE, is essential for minimizing exposure. The selection of PPE is not a static choice but a

dynamic decision based on the specific procedure and potential for exposure.
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Hierarchy of Controls
The most effective safety strategies follow the "Hierarchy of Controls," which prioritizes

eliminating or reducing the hazard at its source.
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Hierarchy of Controls

Effectiveness

Elimination
(Remove the hazard)

Substitution
(Use a less hazardous chemical)

Most Effective

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Least Effective
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Spill Detected

Alert personnel in the immediate area.
Restrict access.

Assess the spill.
Is it a small, manageable solid spill?

Don appropriate PPE:
- Double nitrile gloves

- Goggles & Face Shield
- Lab Coat

- N95 Respirator (if needed)

Yes

Evacuate the area.
Call Emergency Services / EHS.

No

Gently cover the spill with an
inert absorbent material
(e.g., vermiculite, sand).

Carefully sweep or scoop the material
into a labeled hazardous waste container.

Avoid creating dust.

Decontaminate the spill area with a suitable
solvent, followed by soap and water.

Collect all materials as hazardous waste.

Remove PPE carefully
and dispose of contaminated items

as hazardous waste.

Wash hands thoroughly.

Report the incident to the
Laboratory Supervisor / EHS.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1416804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

